N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)pent-4-enamide

• IUPAC Name: N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)pent-4-enamide
• InChI: InChI=1S/C16H19NO2S/c1-2-3-6-16(18)17(12-14-8-10-19-13-14)9-7-15-5-4-11-20-15/h2,4-5,8,10-11,13H,1,3,6-7,9,12H2
• InChI Key: VVBWTEKWVBXVDO-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC(=O)N(CCC1=CC=CS1)CC2=COC=C2
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol
• CAS No.: 1797142-43-8

Description

N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)pent-4-enamide is a useful research compound. Its molecular formula is C16H19NO2S and its molecular weight is 289.39. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Reactions

• The synthesis of geminally activated nitro dienes, including 4-(furan-2-yl)- and 4-(thiophen-2-yl)-1-nitrobuta-1,3-dienes, has been achieved through condensation reactions, which are fundamental in developing bioactive compounds and functional materials (Baichurin et al., 2019).
• A study demonstrated the synthesis of 5-substituted 3-furoates and 3-thenoates as intermediates for insecticidal esters, showing the importance of these heterocycles in agricultural chemistry (Elliott, Janes, & Pearson, 1971).
• ZnCl2-catalyzed [4+1] annulation reactions were utilized to construct highly functionalized furan and thiophene derivatives, illustrating the role of such processes in creating potentially bioactive compounds (He, Lou, Yu, & Zhou, 2020).

Material Science and Functional Materials

• Phenothiazine derivatives with furan and thiophene linkers were synthesized and used in dye-sensitized solar cells, highlighting the effect of heteroaromatic linkers on solar cell performance (Kim et al., 2011).
• The development of poly(thiophenylanilino) and poly(furanylanilino) polymers for potential applications in electronic and photonic devices showcases the integration of furan and thiophene units into advanced materials (Baldwin et al., 2008).

Bioactive Compounds

• The exploration of Schiff bases derived from 2-amino-4-(4-chlorophenyl)–N-(3-furan-2-ylmethyl carboxamido) thiophenes for their antimicrobial activity underscores the potential medicinal applications of compounds containing furan and thiophene moieties (Arora, Saravanan, Mohan, & Bhattacharjee, 2013).